Cas no 214760-33-5 (1,2-Benzisoxazol-7-ol, 3-methyl- (9CI))

1,2-Benzisoxazol-7-ol, 3-methyl- (9CI) structure
214760-33-5 structure
Product Name:1,2-Benzisoxazol-7-ol, 3-methyl- (9CI)
CAS No:214760-33-5
MF:C8H7NO2
MW:149.146682024002
CID:242969
PubChem ID:22612327
Update Time:2025-04-19

1,2-Benzisoxazol-7-ol, 3-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisoxazol-7-ol, 3-methyl- (9CI)
    • 7-Hydroxy-3-methylbenzo[d]isoxazole
    • 1,2-Benzisoxazol-7-ol,3-methyl-
    • KXSRGXFRBHJCFO-UHFFFAOYSA-N
    • 214760-33-5
    • 7-Hydroxy-3-methylbenz[d]isoxazole
    • 3-Methylbenzo[d]isoxazol-7-ol
    • SCHEMBL4119067
    • Inchi: 1S/C8H7NO2/c1-5-6-3-2-4-7(10)8(6)11-9-5/h2-4,10H,1H3
    • InChI Key: KXSRGXFRBHJCFO-UHFFFAOYSA-N
    • SMILES: O1C2C(=CC=CC=2C(C)=N1)O

Computed Properties

  • Exact Mass: 149.048
  • Monoisotopic Mass: 149.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.3A^2
  • XLogP3: 1.8
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